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Compound of Interest

Methyl 1-methylpiperidine-4-
Compound Name:
carboxylate

Cat. No.: B155995

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Methyl 1-methylpiperidine-4-
carboxylate, a key chemical intermediate with significant applications in the pharmaceutical
and chemical industries. This guide covers its physicochemical properties, synthesis protocols,
chemical reactivity, applications, and safety information, tailored for professionals in research
and development.

Physicochemical and Structural Properties

Methyl 1-methylpiperidine-4-carboxylate is an organic compound featuring a piperidine ring
N-methylated and substituted at the 4-position with a methyl carboxylate group.[1] It is typically
a colorless to pale yellow liquid.[1] Its structural and physical properties make it a versatile
building block in organic synthesis.[1][2]

Table 1: Physicochemical Data
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Property Value Source(s)

Molecular Formula CsHi1sNO:2 [1112]

Molecular Weight 157.21 g/mol [11[2][3]
Colorless to light yellow clear

Appearance o [1114]
liquid

Boiling Point 202°C (lit.) [5]

Purity >97% [6]

N Soluble in organic solvents;

Solubility ) ) [11[7]
slightly soluble in water.

Storage Temperature Ambient / Room Temperature [6]

Table 2: Chemical Identifiers

Identifier Value Source(s)
methyl 1-methylpiperidine-4-

IUPAC Name Y Y [6]
carboxylate
Methyl 1-methyl-4-
piperidinecarboxylate, Methyl

Synonyms N-methylisonipecotinate, 1- [1][2]
Methyl-4-piperidinecarboxylic
acid methyl ester
1S/C8H15N02/c1-9-5-3-7(4-6-

InChl [1][6]
9)8(10)11-2/h7H,3-6H2,1-2H3
KYAOKPRJTMFBTQ-

INChl Key [1][6]
UHFFFAOYSA-N

SMILES C(OC)(=0)C1CCN(C)CCa [1]

Synthesis and Experimental Protocols
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The most cited method for synthesizing Methyl 1-methylpiperidine-4-carboxylate involves
the esterification of 1-methylisonipecotic acid.[4]

Experimental Protocol: Synthesis from 1-
Methylisonipecotic Acid Hydrochloride.[5]

This protocol details the synthesis via esterification using thionyl chloride.
Materials and Reagents:

e 1-methylisonipecotic acid hydrochloride (1 mol)

» Methanol (8 equivalents)

e Thionyl chloride (1.55 equivalents)

e Sodium carbonate

o Methylene chloride

* Ice-salt bath

Procedure:

e A solution of 1-methylisonipecotic acid hydrochloride (178.64 g, 1 mol) in 350 mL of
methanol is prepared in a suitable reaction vessel.[4]

e The solution is cooled to -10°C using an ice-salt bath.[4]

e Thionyl chloride (112.8 mL) is added dropwise to the stirred solution over a period of 1 hour,
maintaining the temperature at -10°C.[4]

 After the addition is complete, the cooling bath is removed, and the reaction mixture is
allowed to warm to 40°C. It is held at this temperature for 2 hours.[4]

e The solution is then neutralized to approximately pH 8 with sodium carbonate.[4]

e The product is extracted from the aqueous solution using methylene chloride.[4]
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+ The combined organic extracts are dried and the solvent is evaporated to yield the final
product.[4]

Yield: This procedure reportedly yields 136.88 g (87%) of Methyl 1-methylpiperidine-4-
carboxylate as a clear liquid.[4]

Synthesis Workflow of Methyl 1-methylpiperidine-4-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155995#methyl-1-methylpiperidine-4-carboxylate-
cas-number-1690-75-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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